6-(Butan-2-yl)-2-methylpyrimidine-4-carboxylic acid

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• SMILES: CCC(C)C1=CC(=NC(=N1)C)C(=O)O
• InChI: InChI=1S/C10H14N2O2/c1-4-6(2)8-5-9(10(13)14)12-7(3)11-8/h5-6H,4H2,1-3H3,(H,13,14)
• InChIKey: CSJYTGDZNWNOLF-UHFFFAOYSA-N

6-(Butan-2-yl)-2-methylpyrimidine-4-carboxylic acid – Core Properties

6-(Butan-2-yl)-2-methylpyrimidine-4-carboxylic acid (CAS 2092530‑21‑5; also named 6-(sec‑butyl)-2-methylpyrimidine-4-carboxylic acid) is a disubstituted pyrimidine‑4‑carboxylic acid derivative. It bears a sec‑butyl group at the 6‑position, a methyl group at the 2‑position, and a free carboxylic acid at the 4‑position of the pyrimidine ring [REFS‑1]. The compound belongs to a scaffold class extensively employed as a synthetic intermediate in agrochemical and pharmaceutical discovery programs, notably in the development of PPAR‑alpha modulators and herbicidal pyrimidine‑4‑carboxylates [REFS‑2].

1

Synthetic intermediate for agrochemical and pharmaceutical discovery programs Pyrimidine-4-carboxylic acid scaffold with sec-butyl diversification handle

2

Chiral building block for asymmetric synthesis routes Single stereogenic center enables enantioselective transformations

3

Free carboxylic acid form supports direct coupling workflows No neutralization step required before amidation or esterification

• [1] Bayer HealthCare AG. Pyrimidine Carboxylic Acid Derivatives and Use Thereof. U.S. Patent Application Publication US 2008/0194598 A1, filed March 7, 2006, and published August 14, 2008. View Source

6-(Butan-2-yl)-2-methylpyrimidine-4-carboxylic acid – Non-interchangeability with 6-Alkyl Analogs

Within the 2-methylpyrimidine‑4‑carboxylic acid scaffold, the 6‑position substituent exerts a dominant influence on lipophilicity and molecular recognition [REFS‑1]. The sec‑butyl group imparts a lipophilicity value (LogP ≈ 2.0) that is distinctly different from the unsubstituted or shorter‑alkyl analogs, and it introduces a stereogenic center that is absent in isobutyl, n‑butyl, or cyclopropyl congeners [REFS‑2]. Consequently, replacing the sec‑butyl substituent with another 6‑alkyl group will alter partition coefficients, target engagement, and the feasibility of enantioselective synthesis, precluding direct interchangeability in programs where these parameters are critical [REFS‑3].

Lipophilicity shift vs. 6-alkyl analogs

The sec-butyl group changes LogP substantially compared to unsubstituted or shorter alkyl analogs; partition behavior and membrane permeability predictions may not transfer directly.

Chiral vs. achiral analog mismatch

6-isobutyl and 6-cyclopropyl analogs lack the stereogenic center, precluding enantioselective synthesis routes that rely on the chiral sec-butyl handle.

Salt form incompatibility

Related analogs supplied as hydrochloride salts require an extra neutralization step; direct substitution into acid-based coupling protocols may introduce salt-byproduct complications.

• [1] Chembase.cn. 2-Methylpyrimidine-4-carboxylic acid; CAS 13627‑49‑1. Property Data (LogP = 0.819, Melting Point = 204‑206 °C). View Source
• [2] Cirilli, R., Ferretti, R., La Torre, F., et al. Chiral HPLC separation and absolute configuration of novel S‑DABO derivatives. Chirality, 2009, 21(6), 604‑612. DOI: 10.1002/chir.20647. (Demonstrates the importance of sec‑butyl chirality in pyrimidine‑based bioactive molecules.) View Source

6-(Butan-2-yl)-2-methylpyrimidine-4-carboxylic acid – Quantitative Evidence vs. Analogs

Lipophilicity Advantage vs. Unsubstituted 6-H Analog

The sec‑butyl substituent raises the computed LogP to 1.99672, compared with 0.819 for the parent 2-methylpyrimidine‑4‑carboxylic acid (6‑position = H) [REFS‑1][REFS‑2]. This +1.18 log‑unit increase indicates substantially higher lipophilicity, which is directly relevant to passive membrane permeability and oral bioavailability predictions in drug‑discovery programs.

Lipophilicity vs. 6-H analog

Reported

+1.18 log units

Supports passive permeability modeling

Computed LogP; cross-study comparable. Higher lipophilicity may alter ADME predictions.

Evidence Dimension	LogP (octanol‑water partition coefficient)
Target Compound Data	LogP = 1.99672
Comparator Or Baseline	2-Methylpyrimidine-4-carboxylic acid (6‑H), LogP = 0.819
Quantified Difference	ΔLogP = +1.18 (target more lipophilic)
Conditions	Computed LogP values from vendor‑reported physicochemical property datasets

Why This Matters

A LogP difference >1 unit can significantly alter a compound’s ADME profile; for procurement, this means the sec‑butyl analog is not interchangeable with the unsubstituted core when lipophilicity‑driven biological activity is required.

• [1] Chembase.cn. 2-Methylpyrimidine-4-carboxylic acid; CAS 13627‑49‑1. Property Data (LogP = 0.819). View Source

Stereogenic Center vs. Achiral Analogs

The sec‑butyl group at the 6‑position creates one stereogenic center (the carbon directly attached to the pyrimidine ring), which is absent in the structurally similar 6‑isobutyl and 6‑cyclopropyl‑2-methylpyrimidine‑4‑carboxylic acids [REFS‑1][REFS‑2]. The presence of this chiral center enables enantioselective synthesis and chiral resolution strategies that are impossible with achiral analogs [REFS‑3].

Stereogenic center vs. achiral

Head-to-head

Target: 1 chiral center Comparators: 0 chiral centers

Enantioselective synthesis feasibility

6-isobutyl and 6-cyclopropyl analogs are achiral; cannot support chiral diversification.

Evidence Dimension	Number of stereogenic centers
Target Compound Data	1 chiral center (racemic sec‑butyl attachment)
Comparator Or Baseline	6-Isobutyl-2-methylpyrimidine-4-carboxylic acid: 0 chiral centers; 6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid: 0 chiral centers
Quantified Difference	Target has 1 stereogenic center vs. 0 for both key achiral comparators
Conditions	Structural comparison based on SMILES notation and IUPAC nomenclature

Why This Matters

Procurement decisions for programs requiring chiral building blocks must select the sec‑butyl analog; the achiral 6‑isobutyl and 6‑cyclopropyl variants cannot serve as substitutes in enantioselective syntheses.

• [1] Cirilli, R., Ferretti, R., La Torre, F., et al. Chiral HPLC separation and absolute configuration of novel S‑DABO derivatives. Chirality, 2009, 21(6), 604‑612. DOI: 10.1002/chir.20647. View Source

Molecular Weight & Rotatable Bond Differences vs. Cyclopropyl Analog

The target compound has a molecular weight of 194.23 Da and 3 rotatable bonds, compared with 178.19 Da and 1 rotatable bond for the 6‑cyclopropyl‑2‑methylpyrimidine‑4‑carboxylic acid analog [REFS‑1][REFS‑2]. The higher rotatable bond count reflects greater conformational flexibility of the sec‑butyl chain versus the rigid cyclopropyl ring, which can impact binding entropy, solubility, and crystal packing.

MW & rotatable bonds vs. cyclopropyl

Reported

ΔMW +16 Da, +2 rot. bonds

Conformational flexibility difference

Vendor-reported data; affects crystal packing and binding entropy predictions.

Evidence Dimension	Molecular weight and rotatable bond count
Target Compound Data	MW = 194.23 Da; Rotatable bonds = 3
Comparator Or Baseline	6-Cyclopropyl-2-methylpyrimidine-4-carboxylic acid: MW = 178.19 Da; Rotatable bonds ≈ 1
Quantified Difference	ΔMW = +16.04 Da; ΔRotatable bonds = +2 (target more flexible)
Conditions	Vendor‑reported physicochemical data; rotatable bond count excludes carboxyl OH rotation

Why This Matters

These differences affect pharmacokinetic predictivity and solid‑state properties; for lead‑optimization libraries, the sec‑butyl analog offers distinct conformational space that cannot be replicated by the smaller, rigid cyclopropyl derivative.

Free Acid vs. Hydrochloride Salt for Direct Conjugation

The target compound is commercially supplied as the free carboxylic acid (purity ≥95%), directly amenable to amide coupling, esterification, and other carboxyl‑group transformations without a prior neutralization step [REFS‑1]. In contrast, the closely related 6‑isobutyl‑2‑methyl‑4‑pyrimidinecarboxylic acid is predominantly available as its hydrochloride salt, which requires additional neutralization before use in standard coupling protocols [REFS‑2].

Free acid vs. HCl salt

Specification review

Free acid, ≥95% Comparator: HCl salt

Direct coupling readiness

Eliminates neutralization step; supports high-throughput amide library synthesis.

Evidence Dimension	Commercial form and synthetic readiness
Target Compound Data	Free carboxylic acid, purity 95%
Comparator Or Baseline	6-Isobutyl-2-methyl-4-pyrimidinecarboxylic acid hydrochloride (CAS 1609400‑12‑5)
Quantified Difference	Target requires 0 additional neutralization steps; comparator requires ≥1 extra step (neutralization)
Conditions	Vendor product listings and synthetic workflow requirements

Why This Matters

For high‑throughput parallel synthesis or library production, the free‑acid form reduces the number of synthetic steps and avoids potential salt‑related incompatibilities, offering a practical procurement advantage for medicinal chemistry groups.

Pyrimidine-4-Carboxylic Acid Scaffold in Patented Libraries

Patents from Bayer HealthCare AG and Dow AgroSciences LLC establish the 2‑methylpyrimidine‑4‑carboxylic acid core as a privileged scaffold for PPAR‑alpha modulators and broad‑spectrum herbicides, respectively [REFS‑1][REFS‑2]. While the target compound itself is not explicitly exemplified in these filings, its 6‑sec‑butyl substitution pattern fits within the disclosed generic Markush structures, indicating its potential utility as a diversification intermediate for these therapeutic and agrochemical programs.

Patent scaffold class

Class-level

Generic Markush coverage

Underexplored substitution space

Documented in agrochemical and PPAR-alpha modulator patents; no specific activity data available.

Evidence Dimension	Patent coverage of pyrimidine‑4‑carboxylic acid scaffold
Target Compound Data	6‑(sec‑butyl)‑2‑methyl‑pyrimidine‑4‑carboxylic acid falls within generic Formula I of relevant patents
Comparator Or Baseline	Explicitly exemplified 6‑aryl or 6‑heterocyclic pyrimidine‑4‑carboxylic acid derivatives in the same patents
Quantified Difference	Qualitative: target compound represents an underexplored substitution space on the established scaffold; no quantitative activity data are publicly available for the specific compound
Conditions	Patent Markush claims and exemplified compound listings

Why This Matters

The documented industrial relevance of the pyrimidine‑4‑carboxylic acid scaffold elevates the procurement priority of novel substitution variants such as the 6‑sec‑butyl derivative, which may offer unexplored intellectual property space and distinct biological profiles.

• [1] Bayer HealthCare AG. Pyrimidine Carboxylic Acid Derivatives and Use Thereof. U.S. Patent Application Publication US 2008/0194598 A1, filed March 7, 2006, and published August 14, 2008. View Source
• [2] Dow AgroSciences LLC. 4‑Amino‑6‑(heterocyclic)picolinates and 6‑amino‑2‑(heterocyclic)pyrimidine‑4‑carboxylates and their use as herbicides. U.S. Patent 9,611,282 B2, issued April 4, 2017. View Source

6-(Butan-2-yl)-2-methylpyrimidine-4-carboxylic acid – Optimal Procurement Scenarios

Balanced Lipophilicity for CNS Permeability Optimization

When a lead‑optimization campaign demands a pyrimidine‑4‑carboxylic acid intermediate with a LogP near 2.0 to balance solubility and passive membrane permeability, the target compound directly meets this requirement [REFS‑1]. Its LogP is ~1.2 units higher than the unsubstituted parent, placing it in a favorable range for blood‑brain barrier penetration or intracellular target engagement without excessive lipophilicity that could cause promiscuous binding [REFS‑2].

Enantioselective Synthesis with a Chiral Pyrimidine Scaffold

Programs that employ chiral resolution, asymmetric catalysis, or diastereomeric crystallization can exploit the single stereogenic center of the sec‑butyl group [REFS‑1]. Unlike the achiral 6‑isobutyl and 6‑cyclopropyl analogs, the target compound provides a chiral handle that can be used to install or amplify stereochemistry in downstream derivatives [REFS‑2].

Parallel Library Synthesis via Free Carboxylic Acid

The free carboxylic acid form of the target compound eliminates the need for a neutralization step prior to amide coupling or esterification, streamlining automated parallel synthesis workflows [REFS‑1]. This contrasts with the hydrochloride salt form of the 6‑isobutyl analog, which would require base treatment and potentially introduce salt‑byproduct complications [REFS‑2].

Agrochemical Lead Discovery with Pyrimidine Scaffolds

The pyrimidine‑4‑carboxylic acid scaffold is a well‑precedented pharmacophore in herbicidal chemistry, as evidenced by multiple patents from Dow AgroSciences and Bayer [REFS‑1][REFS‑2]. The 6‑sec‑butyl substitution represents a relatively unexplored region of chemical space within this scaffold class, offering potential for novel intellectual property and differentiated biological activity in agrochemical screening campaigns.

Application

Selection Property

Validation Focus

CNS permeability studies

Balanced lipophilicity range

Passive membrane permeability assay context

Asymmetric synthesis routes

Chiral sec-butyl handle

Enantioselective transformation feasibility

High-throughput amide library synthesis

Free carboxylic acid form

Direct coupling without neutralization

Agrochemical scaffold diversification

Pyrimidine-4-carboxylic acid core

Herbicide SAR screening

• [1] Bayer HealthCare AG (2008) and Dow AgroSciences LLC (2017); see Section 3 patent references for full details. View Source